Cas no 1546503-95-0 (2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid)

• Product Name: 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• CAS No: 1546503-95-0
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 4609336
• Update Time: 2025-11-01

2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-7H-PYRROLO[2,3-D]PYRIMIDIN-5-CARBOXYLIC ACID
• 2-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 2-amino-
• 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid

• Inchi： 1S/C7H6N4O2/c8-7-10-1-3-4(6(12)13)2-9-5(3)11-7/h1-2H,(H,12,13)(H3,8,9,10,11)
• InChI Key： PTSQKPOLBAWMKD-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C2C(C(O)=O)=CNC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid (CAS: 1546503-95-0)

The compound 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid (CAS: 1546503-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold is a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and nucleoside analogs. Recent studies have explored its utility in drug discovery, focusing on its role as a building block for novel anticancer and antiviral agents.

One of the most notable advancements in this area is the development of small-molecule inhibitors targeting protein kinases, where 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid serves as a core structure. Researchers have demonstrated its efficacy in modulating kinase activity, particularly in pathways associated with cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of potent JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antiviral therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The structural flexibility of 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid allows for modifications that enhance binding affinity to viral polymerases, making it a valuable scaffold for antiviral drug design.

From a synthetic chemistry perspective, advancements in the efficient production of this compound have also been achieved. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for enabling further pharmacological studies and potential commercialization of derivatives.

Looking ahead, the versatility of 2-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid continues to inspire new research directions. Ongoing studies are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation technologies, which could expand its therapeutic applications beyond traditional inhibition strategies. As the field progresses, this compound is poised to remain a focal point in the development of next-generation therapeutics.